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Compound of Interest

Compound Name: 3-Methylheptane

Cat. No.: B165616 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of 3-
Methylheptane

Introduction
3-Methylheptane is a branched-chain alkane with the chemical formula C8H18.[1] It is an

isomer of octane and finds applications in organic synthesis and as a calibration compound.[2]

As a non-polar hydrocarbon, it is a colorless, flammable liquid with a faint gasoline-like odor.[1]

[2] This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Methylheptane, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The fundamental properties of 3-Methylheptane are summarized in the tables below, providing

a consolidated reference for its key characteristics.

Table 1: General and Chemical Identifiers
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Identifier Value

IUPAC Name 3-methylheptane[1][3]

Molecular Formula C8H18[1][2][3]

Molecular Weight 114.23 g/mol [1][2][4]

CAS Number 589-81-1[1][2][4]

EC Number 209-660-6[2][4]

SMILES String CCCCC(C)CC[4]

InChI
1S/C8H18/c1-4-6-7-8(3)5-2/h8H,4-7H2,1-3H3[3]

[4]

InChI Key LAIUFBWHERIJIH-UHFFFAOYSA-N[4]

Table 2: Physical Properties
Property Value

Appearance Colorless liquid[1][2]

Odor Faint gasoline-like, resembling hexane[1][2]

Odor Threshold 1.5 ppmv[2][5]

Density 0.705 g/mL at 25 °C[2][4]

Boiling Point 118 °C[2][4]

Melting Point -121 to -120 °C[2][6]

Vapor Pressure 0.73 psi (37.7 °C)[4]

Refractive Index n20/D 1.398[2][4][6]

Solubility in Water Very low solubility[1]

Solubility in Organic Solvents
Soluble in non-polar solvents like hexane,

benzene, and toluene[1]
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Table 3: Thermochemical Properties
Property Value

Standard Enthalpy of Formation (ΔfH⦵298) -253.6 – -251.4 kJ/mol[6]

Standard Enthalpy of Combustion (ΔcH⦵298) -5469.5 – -5466.9 kJ/mol[6]

Heat Capacity (C) 250.20 J K⁻¹ mol⁻¹[6]

Standard Molar Entropy (S⦵298) 362.6 J K⁻¹ mol⁻¹[6]

Table 4: Safety and Hazard Information
Property Value

Flash Point 7 °C (44.6 °F) - closed cup[4]

Signal Word Danger[4]

Hazard Statements

H225 (Highly flammable liquid and vapor), H304

(May be fatal if swallowed and enters airways),

H315 (Causes skin irritation), H336 (May cause

drowsiness or dizziness), H410 (Very toxic to

aquatic life with long lasting effects)[4][6][7]

Precautionary Statements
P210, P233, P273, P301 + P310, P303 + P361

+ P353, P331[4][6]

Hazard Classifications

Flammable Liquid 2, Aspiration Hazard 1, Skin

Irritant 2, STOT SE 3, Aquatic Acute 1, Aquatic

Chronic 1[4][7]

Target Organs Central nervous system[4]

Table 5: Spectroscopic Data
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Spectrum Key Features

¹H NMR (400 MHz, CDCl₃)

Shifts [ppm]: 0.84, 0.86, 0.88, 0.89, 0.91, 1.09,

1.11, 1.12, 1.13, 1.14, 1.22, 1.23, 1.24, 1.26,

1.27, 1.28, 1.29, 1.30, 1.32, 1.34, 1.35[3]

¹³C NMR (25.16 MHz, CDCl₃)
Shifts [ppm]: 11.46, 14.21, 19.30, 23.19, 29.55,

29.65, 34.58, 36.51[3]

Infrared (IR) Spectrum

Prominent peaks for C-H stretching vibrations

from 2975 to 2845 cm⁻¹ and C-H deformation

vibrations between 1480 and 1370 cm⁻¹.[8][9]

Mass Spectrum (Electron Ionization)
Data available through the NIST Mass

Spectrometry Data Center.[10]

Logical Relationship and Classification
3-Methylheptane is classified within the broad category of hydrocarbons. Its specific

classification provides context to its chemical behavior.
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Hydrocarbons

Aliphatic Aromatic

Saturated (Alkanes) Unsaturated

Acyclic Alkanes Cycloalkanes

3-Methylheptane
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Start: Prepare Sample Assembly

Attach sample tube to thermometer

Insert inverted capillary tube

Place assembly in Thiele tube with mineral oil

Heat the side arm of the Thiele tube gently

Observe for a continuous stream of bubbles

No, continue heating

Stop heating

Yes

Record temperature when liquid enters capillary tube

End: Boiling Point Determined
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Start: Measure mass of empty, dry pycnometer (m1)

Fill pycnometer with 3-Methylheptane

Measure mass of filled pycnometer (m2)

Calculate mass of liquid (m_liquid = m2 - m1)

Calculate Density (ρ = m_liquid / V)

Record the known volume of the pycnometer (V)

End: Density Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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